Cas no 1798671-89-2 (3-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-4-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-4-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 1798671-89-2
• MF: C₁₅H₁₇FN₂O₄S₂
• MW: 372.434884786606
• CID: 5377073
• Update Time: 2025-10-28

3-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-4-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-4-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C15H17FN2O4S2/c1-10-8-11(16)2-3-13(10)24(21,22)17-6-4-12(5-7-17)18-14(19)9-23-15(18)20/h2-3,8,12H,4-7,9H2,1H3
• InChI Key： ICURFZJUDYGHKC-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(S(C3=CC=C(F)C=C3C)(=O)=O)CC2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-4-yl]-1,3-thiazolidine-2,4-dione

Comprehensive Overview of 3-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-4-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1798671-89-2)

The compound 3-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-4-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1798671-89-2) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. This sulfonylpiperidine-derived thiazolidinedione exhibits unique properties, making it a subject of interest for drug discovery and development. Its molecular framework combines a fluorophenyl group with a piperidine core, linked to a thiazolidine-2,4-dione moiety, which is known for its potential therapeutic applications.

In recent years, researchers have focused on the role of thiazolidinedione derivatives in modulating metabolic pathways, particularly in the context of type 2 diabetes and inflammatory diseases. The presence of the 4-fluoro-2-methylphenyl group in this compound suggests enhanced bioavailability and target specificity, which are critical factors in modern drug design. Additionally, the sulfonyl linkage contributes to its stability and interaction with biological targets, such as PPARγ (peroxisome proliferator-activated receptor gamma), a key regulator of glucose and lipid metabolism.

The synthesis of 3-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-4-yl]-1,3-thiazolidine-2,4-dione involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent requirements for preclinical and clinical studies, aligning with the growing demand for high-purity pharmaceutical intermediates.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of thiazolidinedione derivatives?" Current studies suggest that 3-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-4-yl]-1,3-thiazolidine-2,4-dione may exhibit anti-inflammatory, antidiabetic, and antioxidant properties. Its mechanism of action likely involves the modulation of cellular signaling pathways, making it a promising candidate for treating metabolic disorders. Furthermore, its fluorinated aromatic component could enhance its pharmacokinetic profile, a topic frequently explored in medicinal chemistry forums.

From an industrial perspective, the demand for specialty chemicals like this compound is rising, driven by the need for innovative small-molecule therapeutics. Companies specializing in custom synthesis and contract research are increasingly focusing on such molecules to support drug development pipelines. The compound’s CAS No. 1798671-89-2 serves as a unique identifier, facilitating its traceability in global chemical databases and regulatory submissions.

In conclusion, 3-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-4-yl]-1,3-thiazolidine-2,4-dione represents a fascinating area of research with broad implications for drug discovery and biomedical science. Its structural features and potential biological activities align with contemporary trends in precision medicine and targeted therapy, making it a compound worth watching in the coming years.